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Compound of Interest

Compound Name:
4-(Dimethylamino)benzene-1-

sulfonyl chloride

CAS No.: 19715-49-2

Cat. No.: B174102

Get Quote

This guide provides a comprehensive technical overview of dansyl chloride, a cornerstone

reagent for fluorescent labeling in biochemical and analytical sciences. Intended for

researchers, scientists, and drug development professionals, this document delves into the

core physicochemical properties of dansyl chloride, offering field-proven insights into its

application for the sensitive detection and quantification of a wide array of amine-containing

molecules.

Core Physicochemical Characteristics
Dansyl chloride, systematically named 5-(dimethylamino)naphthalene-1-sulfonyl chloride, is a

fluorogenic probe renowned for its reactivity with primary and secondary amino groups.[1][2]

This reaction yields stable, intensely fluorescent sulfonamide adducts, transforming non-

fluorescent or poorly UV-absorbing molecules into derivatives amenable to sensitive detection.

[2][3]
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A summary of the fundamental physicochemical properties of dansyl chloride is presented in

Table 1. The compound typically appears as a yellow to orange crystalline powder.[1][4] Its

non-fluorescent nature in its free form is a critical attribute, as the fluorescence emerges only

upon successful conjugation with a target molecule, thereby minimizing background signal.[1]

Property Value References

Chemical Formula C₁₂H₁₂ClNO₂S [5][6]

Molecular Weight 269.75 g/mol [5][6]

Appearance Yellow to orange powder [1][4]

Melting Point 72-74 °C [7]

Purity ≥98% (HPLC) [1]

Solubility Profile
The solubility of dansyl chloride is a critical consideration for its effective use in derivatization

reactions. It is readily soluble in a range of organic solvents but is insoluble in water.[1][7] This

differential solubility is leveraged in experimental protocols, where the reaction is often carried

out in an aqueous-organic solvent mixture.[8] For applications requiring an aqueous

environment, a common strategy is to first dissolve dansyl chloride in a water-miscible organic

solvent like dimethylformamide (DMF) or acetone before adding it to the aqueous reaction

buffer.[9] However, it is crucial to note that dansyl chloride is unstable in dimethyl sulfoxide

(DMSO), and solutions in this solvent should not be prepared for storage.[1][10]
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Solvent Solubility References

Acetone 50 mg/mL [7]

Chloroform Soluble [1][7]

Dioxane Soluble [1][7]

Dimethylformamide (DMF) ~3 mg/mL [9]

Ethanol ~1.6 mg/mL [9]

Pyridine Soluble [1][7]

Benzene Soluble [1][7]

Water Insoluble [1][7]

Stability and Storage
Proper storage of dansyl chloride is paramount to maintain its reactivity. It is sensitive to

moisture and light.[1] Hydrolysis of the sulfonyl chloride group is a primary degradation

pathway, particularly in the presence of water, which underscores the need for storage in a dry

environment.[4][11] For long-term storage, it is recommended to keep dansyl chloride at +4°C,

protected from light and moisture.[1] Under these conditions, the reagent is stable for at least

two years.[1] When stored at -20°C, its stability extends to at least four years.[9][12]

The Chemistry of Dansylation: Reaction Mechanism
and Influencing Factors
The utility of dansyl chloride lies in its efficient reaction with nucleophilic groups, most notably

primary and secondary amines. This process, known as dansylation, is a cornerstone of pre-

column derivatization in chromatography and other labeling applications.[3][13]

The Nucleophilic Substitution Reaction
The core of the dansylation reaction is a nucleophilic acyl substitution.[2] The unprotonated

amino group of the target molecule acts as a nucleophile, attacking the electron-deficient sulfur

atom of the sulfonyl chloride group in dansyl chloride.[2][3] This is followed by the departure of
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the chloride leaving group, resulting in the formation of a stable and highly fluorescent N-dansyl

sulfonamide adduct.[2][3]

Reaction Mechanism
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Caption: The nucleophilic substitution reaction of dansyl chloride with an amine.

Critical Reaction Parameters
The efficiency and specificity of the dansylation reaction are governed by several key

parameters:

pH: The reaction is typically conducted under alkaline conditions, with a pH range of 9 to 11

being optimal.[2][14] This is because the unprotonated form of the amino group is the active

nucleophile. At lower pH values, the amino group is protonated (-NH3+), rendering it non-

nucleophilic. The alkaline buffer also serves to neutralize the hydrochloric acid (HCl)

produced during the reaction, driving the equilibrium towards product formation.[3]

Temperature: Elevated temperatures are often employed to increase the reaction rate.[8][15]

Common incubation conditions range from 37°C to 80°C for durations of 30 to 120 minutes,

depending on the specific protocol and the nature of the analyte.[3][8][15]

Solvent: The choice of solvent is critical for ensuring that both the analyte and dansyl

chloride remain in solution. Aqueous-organic mixtures, such as acetone-water, are frequently

used.[8]
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Reagent Concentration: A molar excess of dansyl chloride relative to the total amount of free

amines is necessary to ensure complete derivatization.[3][13]

Spectral Properties and Fluorescence
Characteristics
The photophysical properties of dansyl-amine conjugates are what make dansyl chloride such

a powerful analytical tool. The resulting derivatives exhibit strong fluorescence with a large

Stokes shift, which is the difference between the excitation and emission maxima.[2]

Excitation and Emission Spectra
Dansyl-amine adducts typically exhibit an excitation maximum in the range of 330-340 nm and

an emission maximum between 480-580 nm.[16] These values can be influenced by the local

microenvironment of the dansyl group.[1] For instance, the emission maximum is known to be

sensitive to solvent polarity, undergoing a blue shift (to shorter wavelengths) in non-polar

environments.[16] This property can be exploited in studies of protein conformation and ligand

binding.[1][10]

Property Value Notes References

Excitation Maximum

(λex)
~330-340 nm

Can shift based on

local environment
[16]

Emission Maximum

(λem)
~480-580 nm

Highly sensitive to

solvent polarity
[16]

Molar Extinction

Coefficient (ε)

~4,300 M⁻¹cm⁻¹ at

~340 nm

For dansyl glycine,

often used as an

approximation

[16]

Quantum Yield (Φ) 0.07 - 0.7
Highly dependent on

environmental polarity
[16]

Fluorescence Lifetime

(τ)
10-20 ns

For dansyl-protein

conjugates
[1]

Fluorescence Resonance Energy Transfer (FRET)
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Dansyl chloride is a versatile FRET partner and can function as an acceptor for the intrinsic

fluorescence of tryptophan residues in proteins.[16] The efficiency of this energy transfer is

inversely proportional to the sixth power of the distance between the tryptophan donor and the

dansyl acceptor, making FRET a "molecular ruler" for measuring intramolecular and

intermolecular distances.[16]

Experimental Protocols and Applications
The primary application of dansyl chloride is in the pre-column derivatization of amino acids,

peptides, and other biogenic amines for their separation and quantification by high-

performance liquid chromatography (HPLC).[3][15]

General Workflow for HPLC Analysis of Amino Acids
The overall analytical process involves sample preparation, a controlled derivatization reaction,

quenching of excess reagent, and instrumental analysis.[3]

HPLC Analysis Workflow

Sample Preparation
(e.g., Protein Hydrolysis)

Dansylation Reaction
(Dansyl-Cl, pH 9-11)

Quenching
(Excess Amine)

Reversed-Phase HPLC
(UV or Fluorescence Detection)

Click to download full resolution via product page
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Caption: A generalized workflow for the HPLC analysis of amino acids using dansyl chloride

derivatization.

Step-by-Step Protocol for Amino Acid Derivatization
This protocol provides a generalized procedure that may require optimization based on the

specific sample matrix and instrumentation.

1. Reagent Preparation:

Amino Acid Standards: Prepare a standard mixture of L-amino acids.

Dansyl Chloride Solution (50 mM): Freshly prepare by dissolving 135 mg of dansyl chloride

in 10 mL of acetonitrile (ACN). Store in the dark.[3]

Derivatization Buffer (100 mM Sodium Carbonate/Bicarbonate, pH 9.8): Dissolve 241 mg of

sodium bicarbonate and 226 mg of sodium carbonate in 50 mL of ultrapure water.[3][13]

Quenching Solution: 10% (v/v) Ammonium Hydroxide or 10% Methylamine solution in water.

[3]

2. Sample Preparation:

Protein Hydrolysis (if required): For protein samples, perform acid hydrolysis using 6 M HCl

at 110°C for 24 hours to release individual amino acids.[3]

Dilution: Dilute biological fluids, standards, or protein hydrolysates with an appropriate

solvent (e.g., 50% ACN). Ensure the total amount of free amines is approximately one-third

of the amount of Dansyl Chloride to be used in the reaction to ensure complete

derivatization.[3][13]

3. Derivatization Procedure:

To your sample or standard, add an equal volume of the freshly prepared Dansyl Chloride

solution and the Derivatization Buffer.[3]

Vortex the mixture thoroughly.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12049738/
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12049738/
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the reaction mixture in a heating block at 60-80°C for 30-60 minutes. The

incubation must be performed in the dark to prevent photodegradation of the dansyl group.

[3]

After incubation, cool the mixture to room temperature.[3]

To stop the reaction and consume excess dansyl chloride, add 10-20 µL of the Quenching

Solution.[3]

Vortex and let it stand at room temperature for 5 minutes.[3]

Centrifuge the mixture to pellet any precipitate before HPLC analysis.[3]

Safety and Handling
Dansyl chloride is a corrosive and moisture-sensitive compound that requires careful handling.

[17][18] It can cause severe skin and eye burns and is destructive to the tissues of the mucous

membranes and upper respiratory tract.[17][19]

Personal Protective Equipment (PPE): Always wear chemical splash goggles, chemical-

resistant gloves, and a lab coat when handling dansyl chloride.[17]

Handling: All work with dansyl chloride powder should be conducted in a chemical fume

hood to minimize inhalation of dust.[17] Avoid contact with water or moisture, as it reacts

violently to liberate toxic hydrogen chloride gas.[11][17]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong bases and oxidizing agents.[11][20] Refrigeration at 2-

8°C is recommended.[17]

Conclusion
Pre-column derivatization with dansyl chloride followed by reversed-phase HPLC is a simple,

reliable, and highly sensitive method for the quantitative analysis of amino acids and other

primary and secondary amine-containing compounds.[3] The stability of the dansyl derivatives

and the high sensitivity afforded by fluorescence detection make this a powerful and enduring

tool for researchers, scientists, and drug development professionals.[3][14]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Navigating_the_Risks_A_Guide_to_Safely_Handling_Dansyl_Chloride.pdf
https://pim-resources.coleparmer.com/sds/06205.pdf
https://www.benchchem.com/pdf/Navigating_the_Risks_A_Guide_to_Safely_Handling_Dansyl_Chloride.pdf
https://cdn.caymanchem.com/cdn/msds/27458m.pdf
https://www.benchchem.com/pdf/Navigating_the_Risks_A_Guide_to_Safely_Handling_Dansyl_Chloride.pdf
https://www.benchchem.com/pdf/Navigating_the_Risks_A_Guide_to_Safely_Handling_Dansyl_Chloride.pdf
https://www.fishersci.be/store/msds?partNumber=10645872&productDescription=5GR+Dansyl+chloride%2C+99%2B%25%2C+extra+pure%2C+SLR+&countryCode=BE&language=en
https://www.benchchem.com/pdf/Navigating_the_Risks_A_Guide_to_Safely_Handling_Dansyl_Chloride.pdf
https://www.fishersci.be/store/msds?partNumber=10645872&productDescription=5GR+Dansyl+chloride%2C+99%2B%25%2C+extra+pure%2C+SLR+&countryCode=BE&language=en
https://dept.harpercollege.edu/chemistry/msds/Dansyl%20Chloride.pdf
https://www.benchchem.com/pdf/Navigating_the_Risks_A_Guide_to_Safely_Handling_Dansyl_Chloride.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://www.fs.usda.gov/ne/newtown_square/publications/other_publishers/OCR/ne_2004_minocha003.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
PubChem. Dansyl chloride | C12H12ClNO2S | CID 11801. Available from: [Link]

Scribd. HPLC Analysis of Amino Acids Using Dansyl and Dabsyl Derivatives. Available from:

[Link]

Minocha, R., & Long, S. (2004). Simultaneous separation and quantitation of amino acids
and polyamines of forest tree tissues and cell cultures within a single HPLC run.

SIELC Technologies. HPLC Method for Analysis of Dansyl Amino Acids. Available from:

[Link]

Grokipedia. Dansyl chloride. Available from: [Link]

GSRS. DANSYL CHLORIDE. Available from: [Link]

Wikipedia. Dansyl chloride. Available from: [Link]

Wu, C., et al. (2017). Targeted quantification of amino acids by dansylation. Methods in
Molecular Biology, 1619, 239-247.

Cole-Parmer. Dansyl chloride - Material Safety Data Sheet. Available from: [Link]

Loba Chemie. DANSYL CHLORIDE FOR SYNTHESIS MSDS. Available from: [Link]

Cardinal Scholar. Amino Acid Analysis by Dansylation: A Revised Method. Available from:

[Link]

Biology Online. Dansyl chloride Definition and Examples. Available from: [Link]

Solubility of Things. Dansyl chloride. Available from: [Link]

ResearchGate. Mechanism of reaction of dansyl chloride with carboxylic acid functional

group. Available from: [Link]

ResearchGate. 1.2.5. HPLC of amino acids as dansyl and dabsyl derivatives. Available from:

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dansyl-chloride
https://www.scribd.com/document/372986423/HPLC-Analysis-of-Amino-Acids-Using-Dansyl-and-Dabsyl-Derivatives
https://sielc.com/hplc-method-for-dansyl-amino-acids-on-newcrom-r1.html
https://grokipedia.org/dansyl-chloride/
https://gsrs.ncats.nih.gov/app/substance/QMU9166TJ4
https://en.wikipedia.org/wiki/Dansyl_chloride
https://www.coleparmer.com/sds/2/2275.htm
https://www.lobachemie.com/msds-and-coa-search.aspx?casno=605-65-2
https://cardinalscholar.bsu.edu/handle/123456789/194480
https://www.biologyonline.com/dictionary/dansyl-chloride
https://solubilityofthings.com/water/solubility/5-(dimethylamino)naphthalene-1-sulfonyl_chloride
https://www.researchgate.net/publication/320490809_Mechanism_of_reaction_of_dansyl_chloride_with_carboxylic_acid_functional_group
https://www.researchgate.net/publication/281273898_125_HPLC_of_amino_acids_as_dansyl_and_dabsyl_derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Piérard, G. E. (1992). Microscopic evaluation of the dansyl chloride test.

MDPI. Synthesis and Characterization of a Dansyl-Based Fluorescent Probe for Analytical

Purposes. Available from: [Link]

Caproiu, M. T., et al. (2020). Synthesis of Fluorescent Dansyl Derivatives of Methoxyamine
and Diphenylhydrazine as Free Radical Precursors. Molecules, 25(10), 2389.

ResearchGate. Utility of dansyl chloride for the establishment of a sensitive

spectrofluorimetric approach for estimating midodrine hydrochloride: application to content

uniformity testing. Available from: [Link]

Chen, R. F. (1968). Dansyl labeled proteins: Determination of extinction coefficient and
number of bound residues with radioactive dansyl chloride. Analytical Biochemistry, 25(1-3),
412-416.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. adipogen.com [adipogen.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. grokipedia.com [grokipedia.com]

5. Dansyl chloride | C12H12ClNO2S | CID 11801 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. GSRS [gsrs.ncats.nih.gov]

7. 605-65-2 CAS MSDS (Dansyl chloride) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

8. researchgate.net [researchgate.net]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. Dansyl chloride - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.mdpi.com/1424-8220/20/10/2883
https://www.researchgate.net/publication/375338686_Utility_of_dansyl_chloride_for_the_establishment_of_a_sensitive_spectrofluorimetric_approach_for_estimating_midodrine_hydrochloride_application_to_content_uniformity_testing
https://www.benchchem.com/product/b174102?utm_src=pdf-custom-synthesis#bc-rfq
https://adipogen.com/storeconfig/choose/store?destination=cdx-d0043-dansyl-chloride.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Reactivity_of_Dansyl_Chloride_with_Primary_and_Secondary_Amines.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Amino_Acids_by_HPLC_using_Dansyl_Chloride_Derivatization.pdf
https://grokipedia.com/page/Dansyl_chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Dansyl-chloride
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QMU9166TJ4
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5696240.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5696240.aspx
https://www.researchgate.net/publication/229116420_125_HPLC_of_amino_acids_as_dansyl_and_dabsyl_derivatives
https://cdn.caymanchem.com/cdn/insert/27458.pdf
https://en.wikipedia.org/wiki/Dansyl_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. fishersci.be [fishersci.be]

12. caymanchem.com [caymanchem.com]

13. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]

14. fs.usda.gov [fs.usda.gov]

15. scribd.com [scribd.com]

16. Dansyl chloride | 605-65-2 | Benchchem [benchchem.com]

17. benchchem.com [benchchem.com]

18. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

19. cdn.caymanchem.com [cdn.caymanchem.com]

20. dept.harpercollege.edu [dept.harpercollege.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Dansyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174102/docs#an-in-depth-technical-guide-to-the-
physicochemical-properties-of-dansyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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